4-Isothiocyanatophenyl 4-pentylbicyclo[2.2.2]octane-1-carboxylate
4-Isothiocyanatophenyl 4-pentylbicyclo[2.2.2]octane-1-carboxylate
Brand Name:
Vulcanchem
CAS No.:
121235-90-3
VCID:
VC20862050
InChI:
InChI=1S/C21H27NO2S/c1-2-3-4-9-20-10-13-21(14-11-20,15-12-20)19(23)24-18-7-5-17(6-8-18)22-16-25/h5-8H,2-4,9-15H2,1H3
SMILES:
CCCCCC12CCC(CC1)(CC2)C(=O)OC3=CC=C(C=C3)N=C=S
Molecular Formula:
C21H27NO2S
Molecular Weight:
357.5 g/mol
4-Isothiocyanatophenyl 4-pentylbicyclo[2.2.2]octane-1-carboxylate
CAS No.: 121235-90-3
Cat. No.: VC20862050
Molecular Formula: C21H27NO2S
Molecular Weight: 357.5 g/mol
* For research use only. Not for human or veterinary use.
![4-Isothiocyanatophenyl 4-pentylbicyclo[2.2.2]octane-1-carboxylate - 121235-90-3](/images/no_structure.jpg)
Specification
| CAS No. | 121235-90-3 |
|---|---|
| Molecular Formula | C21H27NO2S |
| Molecular Weight | 357.5 g/mol |
| IUPAC Name | (4-isothiocyanatophenyl) 4-pentylbicyclo[2.2.2]octane-1-carboxylate |
| Standard InChI | InChI=1S/C21H27NO2S/c1-2-3-4-9-20-10-13-21(14-11-20,15-12-20)19(23)24-18-7-5-17(6-8-18)22-16-25/h5-8H,2-4,9-15H2,1H3 |
| Standard InChI Key | BXZVNXOHCXCVAG-UHFFFAOYSA-N |
| SMILES | CCCCCC12CCC(CC1)(CC2)C(=O)OC3=CC=C(C=C3)N=C=S |
| Canonical SMILES | CCCCCC12CCC(CC1)(CC2)C(=O)OC3=CC=C(C=C3)N=C=S |
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